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Compound of Interest

Compound Name:
Bis(p-

aminophenoxy)dimethylsilane

Cat. No.: B075184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(p-aminophenoxy)dimethylsilane (CAS No. 1223-16-1) is a specialized organosilane

compound. Its chemical structure features a central dimethylsilane core bonded to two p-

aminophenoxy groups. This unique arrangement imparts a combination of properties derived

from both the flexible siloxane linkage and the reactive amine functionalities of the aromatic

rings. Primarily utilized in the field of materials science, this compound serves as a key

monomer in the synthesis of high-performance polymers, particularly polyimides. While its role

as an intermediate in the manufacturing of various silicone compounds and potentially

pharmaceuticals is noted, its direct application in biological signaling pathways is not

substantially documented in current scientific literature.[1][2] This guide provides a

comprehensive overview of its commercial availability, physicochemical properties, and

established synthesis protocols.

Commercial Availability
A range of chemical suppliers offer Bis(p-aminophenoxy)dimethylsilane, catering to both

research and industrial scale requirements. The purity levels typically range from 97% to

99.8%. Pricing and packaging vary by supplier.
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Supplier Purity
Available
Quantities

Country

Hubei Co-Formula

Material Tech Co.,Ltd.

Information not

available
Industrial Scale China

Alfa Chemistry Research Grade 10 g, 100 g USA

ChemicalBook ≥99%, 99.8% Inquire for details China

ALFA CHEMICAL 97% Min. Inquire for details China

Echemi
Information not

available
Inquire for details China

LookChem
Information not

available

1 g, 2 g, 5 g, 10 g, 25

g
USA/China

Orion Cientific (Laibo

Chem)

Information not

available
5 g Spain

CymitQuimica

(Fluorochem)
98% Inquire for details Spain

Shanghai Worldyang

Chemical Co.,Limited

Information not

available
Inquire for details China

SiSiB Silicones
Information not

available

100ml, 250ml, 500ml,

1000ml, 210L drum,

1000L IBC

China

Physicochemical Properties
A summary of the key quantitative data for Bis(p-aminophenoxy)dimethylsilane is presented

below. These properties are critical for its application in polymer synthesis and for predicting its

behavior in various chemical processes.
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Property Value

CAS Number 1223-16-1

Molecular Formula C14H18N2O2Si

Molecular Weight 274.39 g/mol

Melting Point 64 °C

Boiling Point
195-199 °C @ 0.5 mmHg; 401.632 °C @ 760

mmHg

Density ~1.15 g/cm³

Appearance Amber to brown liquid or solid

Experimental Protocols
Synthesis of Bis(p-aminophenoxy)dimethylsilane
A common and economical method for the synthesis of Bis(p-aminophenoxy)dimethylsilane
involves the reaction of p-aminophenol with dimethyldichlorosilane.[1] The following protocol is

based on an optimized process described in the literature.

Materials:

p-Aminophenol

Dimethyldichlorosilane

Triethylamine (as an acid scavenger)

Benzene (as a solvent)

Procedure:

In a reaction vessel, dissolve p-aminophenol in benzene.

Add triethylamine to the solution. This will act as a base to neutralize the HCl byproduct.
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Slowly add dimethyldichlorosilane to the mixture while stirring.

Maintain the reaction temperature at 40°C.

Continue the reaction for 4 hours.

After the reaction is complete, the product, Bis(p-aminophenoxy)dimethylsilane, can be

isolated and purified using standard laboratory techniques such as filtration to remove

triethylamine hydrochloride salt, followed by solvent evaporation and potentially

recrystallization or distillation.

Characterization: The structure and purity of the synthesized product can be confirmed using

the following analytical techniques:

Melting Point Apparatus: To determine the melting point.

Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the characteristic functional

groups.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: To confirm the proton environment in

the molecular structure.

Applications in Materials Science
The primary application of Bis(p-aminophenoxy)dimethylsilane is as a diamine monomer in

the synthesis of silicon-containing polyimides.[1] Polyimides are a class of high-performance

polymers known for their excellent thermal stability, chemical resistance, and mechanical

properties. The incorporation of a flexible dimethylsiloxane linkage into the polyimide backbone

can enhance properties such as:

Improved solubility

Lower dielectric constant

Increased flexibility

Enhanced processability
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The synthesis of polyimides from this monomer typically follows a two-step process:

Poly(amic acid) formation: Reaction of the diamine, Bis(p-aminophenoxy)dimethylsilane,

with a dianhydride (e.g., pyromellitic dianhydride) in a polar aprotic solvent (e.g., N,N-

dimethylacetamide) at ambient temperature to form the soluble poly(amic acid) precursor.

Imidization: The poly(amic acid) is then converted to the final polyimide through thermal or

chemical cyclization, which involves the elimination of water.

Signaling Pathways and Drug Development
The prompt requested information on signaling pathways related to this compound. However,

based on the available scientific and commercial literature, Bis(p-
aminophenoxy)dimethylsilane is primarily used in materials science and polymer chemistry.

There is no significant evidence to suggest its direct involvement in biological signaling

pathways or as a primary active pharmaceutical ingredient in drug development. Its mention in

the context of "pharmaceuticals" likely refers to its potential use as an intermediate in the

synthesis of more complex molecules or as a component in drug delivery systems or medical

devices due to the biocompatibility of some polysiloxanes. Researchers in drug development

should be aware of this distinction.
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Starting Materials

Reaction Process Products & Purification

p-Aminophenol

Reaction at 40°C for 4h

Dimethyldichlorosilane

Triethylamine (Acid Scavenger)

Benzene (Solvent)

Crude Product Mixture Purification (Filtration, Evaporation) Bis(p-aminophenoxy)dimethylsilane

Click to download full resolution via product page

Caption: Synthesis workflow for Bis(p-aminophenoxy)dimethylsilane.
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Bis(p-aminophenoxy)dimethylsilane (Diamine)

Step 1: Poly(amic acid) Formation
(in polar aprotic solvent)

Dianhydride

Poly(amic acid) Precursor

Step 2: Imidization
(Thermal or Chemical Cyclization)

Silicon-Containing Polyimide Water (eliminated)

Click to download full resolution via product page

Caption: Logical flow for the synthesis of polyimides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075184#commercial-suppliers-of-bis-p-
aminophenoxy-dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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